Cas no 81943-08-0 ((2S)-2-amino-3-(3-{(E)-2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl]ethenyl}-1H-imidazol-3-ium-5-yl)propanoate)

• Product name: (2S)-2-amino-3-(3-{(E)-2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl]ethenyl}-1H-imidazol-3-ium-5-yl)propanoate
• CAS No: 81943-08-0
• MF: C₁₅H₁₆N₄O₆
• MW: 348.3107
• CID: 1805897
• PubChem ID: 5281207

(2S)-2-amino-3-(3-{(E)-2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl]ethenyl}-1H-imidazol-3-ium-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(3-{(E)-2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl]ethenyl}-1H-imidazol-3-ium-5-yl)propanoate
• (2S)-2-amino-3-[3-[(E)-2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl]ethenyl]-1H-imidazol-3-ium-5-yl]propanoate
• (2S)-2-amino-3-[3-[2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl]ethenyl]-1H-imidazol-3-ium-5-yl]propanoate
• CHEBI:7030
• C08562
• Musca-aurin VII
• 81943-08-0
• (2S)-2-amino-3-(3-((E)-2-((2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl)vinyl)-1H-imidazol-3-ium-5-yl)propanoate
• Musca-aurin-VII
• (2S)-2-amino-3-[3-[(E)-2-[(2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl]vinyl]-1H-imidazol-3-ium-5-yl]propanoate
• (2S)-2-amino-3-(3-((E)-2-((2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl)ethenyl)-1H-imidazol-3-ium-5-yl)propanoate
• (2S)-2-amino-3-(3-(2-((2S)-2,6-dicarboxy-2,3-dihydropyridin-4-yl)ethenyl)-1H-imidazol-3-ium-5-yl)propanoate
• DTXCID90365938
• AC1NQY6U
• DTXSID30415087
• Muscaaurin VII

• Inchi： InChI=1S/C15H16N4O6/c20-13(21)10(5-9-6-16-7-18-9)17-2-1-8-3-11(14(22)23)19-12(4-8)15(24)25/h1-3,6-7,10,12,19H,4-5H2,(H,16,18)(H,20,21)(H,22,23)(H,24,25)
• InChI Key： BSRYRWSRAZYVFS-UHFFFAOYSA-N
• SMILES： OC(=O)C(Cc1cnc[nH]1)\N=C/C=C1\CC(NC(=C1)C(O)=O)C(O)=O |c:18|

Computed Properties

• Exact Mass: 348.10698424g/mol
• Monoisotopic Mass: 348.10698424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų
• XLogP3: -4.657

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives